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1.0 Introduction

E235 is a versatile, non-alloy structural steel widely used in mechanical and general

engineering applications. For researchers, scientists, and professionals in fields such as drug

development, understanding the structural integrity of equipment—ranging from custom

laboratory apparatus and support structures to bioreactors and centrifuges—is critical for

operational safety and experimental validity. Finite Element Analysis (FEA) is a powerful

computational tool used to simulate how a structure made from a material like E235 will behave

under various physical loads. These protocols provide a foundational guide to the material

properties of E235 steel and the standard procedures for its virtual (FEA) and physical

(mechanical testing) evaluation.

2.0 Material Properties of E235 Steel

The accuracy of any Finite Element Analysis is fundamentally dependent on the precise

definition of the material properties. For a linear static analysis, the key isotropic material

properties of E235 steel are summarized below. The values provided are typical for the

normalized (+N) delivery condition, which is common for this grade.

Table 1: Mechanical and Physical Properties of E235 Steel (+N Condition)
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Property Typical Value Unit Description

Mechanical

Properties

Young's Modulus (E) 190 - 210[1] GPa

A measure of the

material's stiffness or

resistance to elastic

deformation.

Poisson's Ratio (ν) 0.29[2] -

The ratio of transverse

strain to axial strain

under axial load.

Minimum Yield

Strength (ReH)
≥ 235[3][4] MPa

The stress at which

the material begins to

deform plastically.

Ultimate Tensile

Strength (Rm)
340 - 480[3][5] MPa

The maximum stress

the material can

withstand while being

stretched before

necking.

Elongation at Break

(A)
≥ 25[3][4] %

A measure of the

material's ductility.

Physical Properties

| Density (ρ) | 7.9[2] | g/cm³ | Mass per unit volume of the material. |

3.0 Experimental Protocol: Material Property Determination via Tensile Testing

To experimentally verify the mechanical properties used in FEA, a tensile test is the most

common and crucial method in destructive materials testing.[3] The procedure is standardized

by norms such as ISO 6892-1 and ASTM E8.[6][7]

3.1 Objective To determine key mechanical properties of E235 steel, including Yield Strength,

Ultimate Tensile Strength, and Elongation at Break.[3][6]
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3.2 Equipment

Universal Testing Machine (UTM) with a suitable load capacity (e.g., 50 kN to 600 kN)[2].

High-precision extensometer to measure elongation[2].

Mechanical or hydraulic grips to securely hold the specimen[8].

Data acquisition system and software[2].

Standardized test specimen (e.g., "dog-bone" shape) machined from the E235 material stock

according to standard dimensions (e.g., DIN 50125)[3].

3.3 Methodology

Specimen Preparation: Machine standardized test specimens from the E235 raw material.

Measure and record the initial cross-sectional area and gauge length of each specimen.

Machine Setup: Install the appropriate grips and extensometer onto the Universal Testing

Machine.

Specimen Mounting: Securely clamp the specimen into the top and bottom grips, ensuring

vertical alignment to prevent bending forces[8][9].

Extensometer Attachment: Attach the extensometer to the specimen's gauge section to

accurately measure strain[8].

Test Execution:

Zero the load and extension readings on the data acquisition system[8].

Initiate the test, applying a uniaxial tensile force at a controlled strain rate as specified by

the standard (e.g., ISO 6892-1 Method A1)[8][10].

The system will continuously record the applied force and the specimen's elongation until

it fractures[7].

Data Analysis:
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The software generates a stress-strain curve from the force-elongation data.

From this curve, determine the key mechanical properties: Yield Strength (Rp0.2),

Ultimate Tensile Strength (Rm), and Elongation at Break (A)[6][7][10].

Diagram 1: Experimental Workflow for Tensile Testing
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Caption: Diagram 1: Experimental Workflow for Tensile Testing.

4.0 Protocol: Linear Static Finite Element Analysis

This protocol outlines the fundamental workflow for conducting a linear static FEA on an E235
steel structure. This type of analysis is used to determine displacements, stresses, and strains

under static (non-time-varying) loads.

4.1 Pre-Processing: Model Setup This is the first and most critical stage where the physical

problem is translated into a virtual model.[1]

Geometry: Create or import the 3D CAD model of the structure into the FEA software.

Simplify the geometry by removing non-structural features (e.g., small fillets, logos) that

would unnecessarily increase calculation time.

Material Definition: Assign the material properties of E235 steel (from Table 1) to the

geometry in the software's material library.

Meshing: Discretize the continuous CAD model into a finite number of smaller pieces, called

elements, connected at points called nodes.[1] The collection of elements and nodes is the

"mesh." A finer mesh in areas of high stress or complex geometry generally yields more

accurate results but requires more computational resources.

4.2 Solution: Applying Physics and Solving In this stage, the boundary conditions (loads and

constraints) are defined, and the solver computes the mathematical equations.

Boundary Conditions (Constraints): Define how the structure is supported or fixed in place.

For example, specify surfaces that are bolted down (fixed support) or can slide freely

(frictionless support). These constraints prevent the model from moving freely in space.

Loads: Apply the forces, pressures, or thermal loads that the structure is expected to

experience in its operational environment. Ensure the magnitude and direction of all loads

are defined correctly.

Solve: Initiate the FEA solver. The software constructs and solves a large system of

algebraic equations (typically of the form F=kx) to calculate the displacement at each node in

the mesh.[1]
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4.3 Post-Processing: Results Interpretation This final stage involves visualizing and validating

the results of the simulation.

Deformation Analysis: View the displaced shape of the model to ensure it behaves as

expected under the applied loads. Check the magnitude of maximum deformation.

Stress and Strain Analysis: Analyze the stress distribution within the component. A common

metric is the Von Mises equivalent stress, which is used to predict yielding of a ductile

material. Compare the maximum Von Mises stress in the model to the material's yield

strength (235 MPa for E235). If the calculated stress exceeds the yield strength, the material

will experience permanent deformation.

Validation and Refinement: Critically evaluate the results. If stress values are excessively

high at sharp corners, this may be a "singularity" and require mesh refinement or a change in

geometry. The goal is to ensure the simulation provides a realistic prediction of the

structure's real-world behavior.
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Diagram 2: General Workflow for Finite Element Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

E235 Steel - Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1663354?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663354?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. E235 (CSN): Properties, Composition, and Best Uses | Total Materia [totalmateria.com]

2. EN 1.0308 (E235) Non-Alloy Steel :: MakeItFrom.com [makeitfrom.com]

3. steelpipesfactory.com [steelpipesfactory.com]

4. What is material grade E235 steel - Knowledge [baosteelpipes.com]

5. amardeepsteel.com [amardeepsteel.com]

6. EN 10305-4 GRADE E235 CARBON STEEL SEAMLESS TUBES– Ferropipe
[ferropipe.com]

7. EN 10305-3 E235 1.0308, Steel tubes for precision applications Part 3: Welded cold sized
tubes, CDW Steel Tubes, BS 6323-6 CEW 1 E155, BS 6323-6 CEW 2 E195, DIN 2394
RSt34-2 E195, NF A49-646 ES185 E195, NF A49-646 ES200 E220, BS 6323-6 CEW 4
E235, DIN 2394 RSt37-2 E235, NF A49-646 ES235 E235, NF A49-646 ES250 E260, BS
6323-6 CEW 4 E275, DIN 2394 St44-2 E275, NF A49-646 ES275 E275, NF A49-646 ES320
E320, BS 6323-6 CEW 5 E355, DIN 2393 St52-3 E355, NF A49-646 ES355 E355, NF A49-
646 ES380 E370, NF A49-646 ED420 E420 [steeltube.biz]

8. E235 Chemical Composition, E235 Mechanical Properties, E235 Heat Treatment
[steelgr.com]

9. fushunsteeltube.com [fushunsteeltube.com]

10. scribd.com [scribd.com]

To cite this document: BenchChem. [Application Notes & Protocols: Finite Element Analysis
of E235 Steel Structures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663354#finite-element-analysis-of-e235-steel-
structures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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